Cas no 878111-17-2 ((S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate)

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate structure

878111-17-2 structure

Product Name:(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate

CAS No:878111-17-2

MF:C₃₆H₁₇F₁₂O₄P

MW:772.47239279747

MDL:MFCD08689863

CID:710128

PubChem ID:24885639

Update Time:2025-09-23

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Chemical and Physical Properties

Names and Identifiers

- Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,2,6-bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-, 4-oxide, (11bS)-
- (S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
- (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
- (11bS)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binapthyl-2,2'-diyl hydrogenphosphate
- C36H17F12O4P
- 2,6-bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binapthyl-2,2'-diyl hydrogenphosphate
- FT
- (S)-3,3′-Bis[3,5-bis(trifluoromethyl)phenyl]-2,2′-dihydroxy-1,1′-binaphthalene cyclic phosphate
- (11bR)-2,6-Bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- CS-0028398
- SS-4777
- (11bS)-2,6-Bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogen Phosphate
- 10,16-bis[3,5-bis(trifluoromethyl)phenyl]-13-hydroxy-12,14-dioxa-13$l^{5-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
- (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1 inverted exclamation marka-binaphthyl-2,2'-diyl hydrogenphosphate
- SY224012
- MFCD08689863
- 10,16-bis[3,5-bis(trifluoromethyl)phenyl]-13-hydroxy-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
- DTXSID70466770
- 2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4H-4lambda~5~-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one
- Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,2,6-bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-, 4-oxide, (11bR)-
- (R)-3,3 inverted exclamation marka-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1 inverted exclamation marka-binaphthyl-2,2 inverted exclamation marka-diyl hydrogenphosphate
- (R)-2,6-bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- 10,16-BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-13-HYDROXY-12,14-DIOXA-13??-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-ONE
- (11bR)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee)
- SCHEMBL297206
- (11bR)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 95%, 99% ee
- (11bS)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee)
- AKOS015901915
- (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binapthyl-2,2'-diylhydrogenphosphate
- (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diylHydrogenPhosphate
- (11bS)-2,6-Bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1 inverted exclamation mark ,2 inverted exclamation mark -f][1,3,2]dioxaphosphepine 4-Oxide
- D72689
- 878111-17-2
- (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-2,2'-dihydroxy-1,1'-binaphthalene cyclic phosphate
- (11bS)-26-Bis[35-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[21-d:1'2'-f][132]dioxaphosphepin
- (S)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-bi-2-naphthol cyclic monophosphate
- (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate, 95%
- 791616-62-1
- MDL： MFCD08689863
- Inchi： 1S/C36H17F12O4P/c37-33(38,39)21-9-19(10-22(15-21)34(40,41)42)27-13-17-5-1-3-7-25(17)29-30-26-8-4-2-6-18(26)14-28(32(30)52-53(49,50)51-31(27)29)20-11-23(35(43,44)45)16-24(12-20)36(46,47)48/h1-16H,(H,49,50)
- InChI Key： DQORDVSQWPKAQJ-UHFFFAOYSA-N
- SMILES： O=P1(OC2C(C3C=C(C(F)(F)F)C=C(C(F)(F)F)C=3)=CC3C(C=2C2C(=C(C4C=C(C(F)(F)F)C=C(C(F)(F)F)C=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

Computed Properties

Exact Mass: 772.0672840g/mol
Monoisotopic Mass: 772.0672840g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 53
Rotatable Bond Count: 2
Complexity: 1210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 55.8

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: 171-177 °C
Boiling Point: No data available
Flash Point: No data available
Vapor Pressure: No data available

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Store at 4 ° C, -4 ° C is better

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0205-50mg	(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	878111-17-2	98%,99%e.e.	50mg	¥460.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0205-100mg	(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	878111-17-2	98%,99%e.e.	100mg	¥790.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1367-100mg	(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	878111-17-2	98%,(99%ee)	100mg	2436.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	115266-1g	(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	878111-17-2	>95%	1g	23571.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	115266-500mg	(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	878111-17-2	>95%	500mg	13086.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CA313-200mg	(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	878111-17-2	98%	200mg	1181.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CA313-50mg	(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	878111-17-2	98%	50mg	356.0CNY	2021-07-12
abcr	AB491442-250 mg	(11bS)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98% (99%ee); .	878111-17-2	98%	250MG	€350.00	2023-07-10
abcr	AB491442-1 g	(11bS)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98% (99%ee); .	878111-17-2	98%	1g	€650.00	2023-07-10
Apollo Scientific	PC440005-250mg	(S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binapthyl-2,2'-diyl hydrogenphosphate	878111-17-2	98+%	250mg	£91.00	2025-02-21

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Production Method

Production Method 1

75640-87-8

878111-17-2

Reaction Conditions

1.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine Solvents: Diethyl ether , Hexane ; 45 min, rt
1.2 5 h, 0 - 5 °C; 5 °C → -78 °C
1.3 Reagents: Triethylborane ; 10 min, -78 °C; -78 °C → rt; 15 h, rt; rt → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 0 °C → 5 °C; 3 h, 5 °C
2.1 Reagents: Barium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane , Water ; 24 h, reflux
2.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 10 min, 0 °C; 0 °C → rt; 18 h, rt; rt → 0 °C
2.3 Reagents: Water ; 0 °C
3.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Pyridine ; rt; 5 h, rt
3.2 Reagents: Water ; 0 °C
3.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, reflux

Reference

An effective route to fluorine containing asymmetric α-aminophosphonates using chiral Bronsted acid catalyst

Bhadury, Pinaki S.; et al, Chirality, 2009, 21(5), 547-557

Production Method 2

73852-19-4

119707-74-3

878111-17-2

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate , 4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2,3-dihydro-1,3-benzoxaphosphole Solvents: 2-Methyltetrahydrofuran , Water ; rt → 70 °C; 2 - 4 h, 70 °C
2.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; < 30 °C; 1.5 h, 80 °C; 80 °C → 40 °C
2.2 Reagents: Water ; 10 min, 40 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; 40 °C; 40 °C → 100 °C; 1 h, 100 °C

Reference

Ligand-Accelerated Stereoretentive Suzuki-Miyaura Coupling of Unprotected 3,3'-Dibromo-BINOL

Qu, Bo; et al, Journal of Organic Chemistry, 2016, 81(3), 745-750

Production Method 3

428874-68-4

328-70-1

878111-17-2

Reaction Conditions

1.1 Reagents: Barium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane , Water ; 24 h, reflux
1.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 10 min, 0 °C; 0 °C → rt; 18 h, rt; rt → 0 °C
1.3 Reagents: Water ; 0 °C
2.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Pyridine ; rt; 5 h, rt
2.2 Reagents: Water ; 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, reflux

Reference

An effective route to fluorine containing asymmetric α-aminophosphonates using chiral Bronsted acid catalyst

Bhadury, Pinaki S.; et al, Chirality, 2009, 21(5), 547-557

Production Method 4

18531-99-2

878111-17-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 0.5 h, rt
1.2 rt; 5 h, rt
1.3 Reagents: Water ; 2 h, reflux
2.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine Solvents: Diethyl ether , Hexane ; 45 min, rt
2.2 5 h, 0 - 5 °C; 5 °C → -78 °C
2.3 Reagents: Triethylborane ; 10 min, -78 °C; -78 °C → rt; 15 h, rt; rt → 0 °C
2.4 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 0 °C → 5 °C; 3 h, 5 °C
3.1 Reagents: Barium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane , Water ; 24 h, reflux
3.2 Reagents: Boron tribromide Solvents: Dichloromethane ; 10 min, 0 °C; 0 °C → rt; 18 h, rt; rt → 0 °C
3.3 Reagents: Water ; 0 °C
4.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Pyridine ; rt; 5 h, rt
4.2 Reagents: Water ; 0 °C
4.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, reflux

Reference

An effective route to fluorine containing asymmetric α-aminophosphonates using chiral Bronsted acid catalyst

Bhadury, Pinaki S.; et al, Chirality, 2009, 21(5), 547-557